Cas no 2320515-70-4 (1-1-(3-fluorobenzoyl)azetidin-3-ylpyrrolidine)

• Product Name: 1-1-(3-fluorobenzoyl)azetidin-3-ylpyrrolidine
• CAS No: 2320515-70-4
• MF: C₁₄H₁₇FN₂O
• MW: 248.295986890793
• CID: 5340264
• Update Time: 2025-05-20

1-1-(3-fluorobenzoyl)azetidin-3-ylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-fluorophenyl)[3-(1-pyrrolidinyl)-1-azetidinyl]-
• 1-1-(3-fluorobenzoyl)azetidin-3-ylpyrrolidine

• Inchi： 1S/C14H17FN2O/c15-12-5-3-4-11(8-12)14(18)17-9-13(10-17)16-6-1-2-7-16/h3-5,8,13H,1-2,6-7,9-10H2
• InChI Key： NOUZELWVVCLORM-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(F)=C1)(N1CC(N2CCCC2)C1)=O

Additional information on 1-1-(3-fluorobenzoyl)azetidin-3-ylpyrrolidine

Comprehensive Overview of 1-1-(3-fluorobenzoyl)azetidin-3-ylpyrrolidine (CAS No. 2320515-70-4): Structure, Applications, and Research Insights

The compound 1-1-(3-fluorobenzoyl)azetidin-3-ylpyrrolidine (CAS No. 2320515-70-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the azetidine and pyrrolidine rings, make it a valuable scaffold for drug discovery and development. The presence of a 3-fluorobenzoyl group further enhances its potential as a bioactive intermediate, particularly in the design of targeted therapies. Researchers are increasingly exploring its applications in central nervous system (CNS) disorders, inflammation modulation, and enzyme inhibition, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated heterocycles like 1-1-(3-fluorobenzoyl)azetidin-3-ylpyrrolidine has surged due to their enhanced metabolic stability and bioavailability. This compound exemplifies the growing focus on small-molecule therapeutics, a hot topic in AI-driven drug discovery and computational chemistry. Its structural complexity also makes it a subject of interest for machine learning models predicting drug-likeness, a frequently searched term in scientific databases. The incorporation of fluorine atoms, a strategy known as fluorine scanning, is widely discussed in forums and publications, further elevating the relevance of this compound.

From a synthetic perspective, CAS No. 2320515-70-4 poses intriguing challenges for organic chemists. The stereochemistry of the azetidin-3-yl moiety and the regioselective functionalization of the pyrrolidine ring are critical areas of investigation. Advanced techniques such as flow chemistry and catalyzed cross-coupling reactions are often employed to optimize its synthesis, topics frequently queried in academic search engines. Moreover, its potential as a protease inhibitor or GPCR modulator aligns with industry trends toward targeted protein degradation, a trending keyword in biopharma research.

The pharmacological profile of 1-1-(3-fluorobenzoyl)azetidin-3-ylpyrrolidine is under rigorous evaluation, particularly for its blood-brain barrier (BBB) permeability—a key consideration for CNS drug development. This attribute resonates with current searches on neurotherapeutics and BBB penetration enhancers. Additionally, its potential role in allosteric modulation of receptors has sparked discussions in medicinal chemistry circles, often linked to queries about next-generation drug design. The compound’s versatility is further highlighted by its applicability in PET imaging probes, a niche yet rapidly growing field.

Environmental and green chemistry considerations are also pertinent to CAS No. 2320515-70-4. Researchers are investigating solvent-free synthesis and biodegradable catalysts to produce such compounds sustainably, addressing popular searches on eco-friendly pharmaceutical manufacturing. The integration of automated synthesis platforms and high-throughput screening methods further underscores its alignment with Industry 4.0 trends, a frequently explored topic in chemical engineering forums.

In summary, 1-1-(3-fluorobenzoyl)azetidin-3-ylpyrrolidine represents a convergence of cutting-edge scientific disciplines, from computational biology to sustainable chemistry. Its multifaceted applications and structural ingenuity make it a compelling subject for both academic and industrial research, reflecting the dynamic interplay between molecular innovation and therapeutic advancement.